Cas no 2308472-26-4 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid
• CAS No: 2308472-26-4
• MF: C₂₂H₂₁F₃N₂O₅
• MW: 450.407756567001
• CID: 5994684
• PubChem ID: 165585766
• Update Time: 2025-10-29

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]butanoic acid
• 2308472-26-4
• EN300-1576097

• Inchi： 1S/C22H21F3N2O5/c1-12(10-18(28)29)26-20(30)19(22(23,24)25)27-21(31)32-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17,19H,10-11H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t12-,19?/m0/s1
• InChI Key： FFOXFCYQWAEPDA-HSLMYDHPSA-N
• SMILES： FC(C(C(N[C@@H](C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 450.14025626g/mol
• Monoisotopic Mass: 450.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid

Introduction to (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic Acid (CAS No. 2308472-26-4)

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2308472-26-4, represents a confluence of advanced synthetic methodologies and biological applications. Its molecular architecture incorporates a trifluoropropyl group, a fluorenylmethoxycarbonyl moiety, and an amide linkage, which collectively contribute to its distinctive chemical behavior and potential therapeutic significance.

The synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions and reagent selection. The presence of the trifluoropropyl group in the molecule imparts enhanced metabolic stability and lipophilicity, making it an attractive candidate for drug development. Additionally, the fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis and pharmaceutical research due to its stability under basic conditions and ease of removal.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules can lead to increased binding affinity, prolonged half-life, and reduced susceptibility to metabolic degradation. The specific arrangement of atoms in (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid makes it a promising candidate for further investigation in this area.

The stereochemical configuration at the third carbon atom, indicated by the (3S) designation, plays a crucial role in determining the biological activity of the compound. Chiral centers are often critical for the efficacy of pharmaceutical agents, as they can influence how the molecule interacts with biological targets. The synthesis of enantiomerically pure compounds is a challenging but essential aspect of modern drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly wet-lab experiments. Molecular modeling techniques can be used to simulate the interactions between (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid and potential target proteins, providing valuable insights into its mechanism of action. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

The role of fluorinated amides in medicinal chemistry cannot be overstated. Amides are versatile functional groups that can serve as pharmacophores or modulators of protein-protein interactions. The trifluoropropyl-substituted amide in this compound may contribute to its stability and binding properties by increasing hydrophobicity and reducing susceptibility to hydrolysis. Such features are particularly important for drugs that need to maintain efficacy over extended periods.

In addition to its potential as a drug candidate, this compound may also find applications in materials science and agrochemicals. Fluorinated compounds are known for their unique electronic properties and resistance to environmental degradation, making them valuable in various industrial applications. Further research is needed to explore these possibilities fully.

The development of new synthetic routes for complex molecules like (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid is an ongoing challenge in organic chemistry. Catalytic methods and green chemistry principles are being increasingly employed to improve efficiency and sustainability in synthetic processes. These innovations not only reduce costs but also minimize environmental impact.

The future prospects for this compound are promising, with ongoing studies focusing on its biological activity and potential therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like this one may play a pivotal role in addressing unmet medical needs.

In conclusion, (CAS No. 2308472-26-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted functionality. Its unique combination of structural features makes it a valuable tool for research in drug discovery and beyond. With continued innovation in synthetic methodologies and computational biology, this compound holds great promise for future applications that could benefit society.